1-Boc-3-Bromo-5-cyanoindole
Overview
Description
1-Boc-3-Bromo-5-cyanoindole is a synthetic compound with the molecular formula C14H13BrN2O2 and a molecular weight of 321.17 g/mol . It is also known as tert-butyl 3-bromo-5-cyanoindole-1-carboxylate .
Synthesis Analysis
The synthesis of compounds similar to 1-Boc-3-Bromo-5-cyanoindole has been reported in the literature. For instance, the synthesis of 5-bromoindole involves a process where indole is subjected to a sodium sulfonate substitution reaction, followed by a reaction with an acylation reagent, and finally an addition reaction with bromine . Another method involves using 5-bromoindole as a raw material and performing a reflux reaction in the presence of a cyaniding reagent .
Molecular Structure Analysis
The molecular structure of 1-Boc-3-Bromo-5-cyanoindole consists of a bromo, cyano, and Boc (tert-butyl carbamate) group attached to an indole core .
Chemical Reactions Analysis
N-Boc-5-bromoindole, a compound similar to 1-Boc-3-Bromo-5-cyanoindole, can undergo a Sonogashira coupling reaction with N,N-diisopropylprop-2-ynylamine to afford the corresponding propargylic diisopropylamine .
Physical And Chemical Properties Analysis
1-Boc-3-Bromo-5-cyanoindole has a density of 1.41g/cm3 and a boiling point of 433ºC at 760 mmHg .
Scientific Research Applications
Chemical Biology
In chemical biology, “1-Boc-3-Bromo-5-cyanoindole” is utilized for studying reversible click reactions . These reactions are pivotal for understanding biological processes at the molecular level . The compound’s reactivity with various nucleophiles makes it a valuable tool for probing the dynamics of biological systems.
Supramolecular Chemistry
Supramolecular chemistry explores the interactions between molecules to form complex structures. “1-Boc-3-Bromo-5-cyanoindole” can be involved in boronic acid-mediated cis-diol conjugation , which is essential for creating supramolecular assemblies with specific functionalities .
Medicinal Chemistry
In medicinal chemistry, indole derivatives like “1-Boc-3-Bromo-5-cyanoindole” are significant due to their presence in various natural products and drugs. They are particularly researched for their potential in treating cancer, microbial infections, and other disorders .
Biomedical Devices
The compound’s boronic acid moiety is instrumental in the development of biomedical devices. It’s used in reversible click chemistries that are essential for creating stimuli-responsive materials, which have applications in drug delivery systems and tissue engineering .
Material Chemistry
“1-Boc-3-Bromo-5-cyanoindole” finds its application in material chemistry where it’s used for the synthesis of novel materials. Its properties are exploited in the development of organic compounds with specific electronic or photonic characteristics .
Organic Synthesis
This compound serves as a building block in organic synthesis, particularly in the construction of complex molecules. Its bromo and cyano groups make it a versatile intermediate for various organic reactions .
properties
IUPAC Name |
tert-butyl 3-bromo-5-cyanoindole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O2/c1-14(2,3)19-13(18)17-8-11(15)10-6-9(7-16)4-5-12(10)17/h4-6,8H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVLILIWVZXFTEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=C(C2=C1C=CC(=C2)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50654335 |
Source
|
| Record name | tert-Butyl 3-bromo-5-cyano-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50654335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Boc-3-Bromo-5-cyanoindole | |
CAS RN |
348640-12-0 |
Source
|
| Record name | 1,1-Dimethylethyl 3-bromo-5-cyano-1H-indole-1-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=348640-12-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 3-bromo-5-cyano-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50654335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Bromo-1H-indole-5-carbonitrile, N-BOC protected | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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